BENGHE Foundational & Exploratory

Check Availability & Pricing

Comprehensive Technical Guide: Safety &
Handling of 2-(2-Methoxybenzylamino)nicotinic
Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

2-(2-

Compound Name: Methoxybenzylamino)nicotinic
acid

CAS No.: 1019372-81-6

Cat. No.: B1629646

Get Quote

Executive Summary & Chemical Profile[1]

2-(2-Methoxybenzylamino)nicotinic acid is a specialized pyridine-3-carboxylic acid derivative
utilized primarily as a scaffold in the synthesis of neuroactive pharmaceutical agents. Due to its

structural capacity to modulate nicotinic acetylcholine receptors (nAChRs), this compound must
be handled not merely as a chemical irritant, but as a potentially bioactive substance (PBS).

This guide moves beyond generic safety data, providing a risk-based handling framework
derived from its physicochemical properties and predicted pharmacological activity.

Chemical Identity Matrix
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Property Specification

) 2-(2-Methoxybenzylamino)pyridine-3-carboxylic
Chemical Name

acid
CAS Number 1019372-81-6
Molecular Formula C14H14N203
Molecular Weight 258.28 g/mol
Physical State Solid (typically off-white to pale yellow powder)
Solubility Soluble in DMSO, DMF; sparingly soluble in
water (pH dependent)
pKa (Predicted) ~4.8 (Carboxylic acid), ~3.5 (Pyridine nitrogen)
Storage Requirement Refrigerate (2—8°C); Desiccate

Hazard Identification & Risk Assessment

While specific toxicological data (LD50) for this exact intermediate is limited, a Read-Across
Assessment based on the nicotinic acid core and benzylamine side chain dictates the following
safety profile.

GHS Classification (Predicted)

Based on Structure-Activity Relationship (SAR) of analogous 2-aminonicotinic acids.

o Skin Corrosion/Irritation: Category 2 (H315) - The carboxylic acid moiety can cause contact
dermatitis.

o Serious Eye Damage/Irritation: Category 2A (H319) - High risk of corneal irritation upon dust
contact.

» Specific Target Organ Toxicity (Single Exposure): Category 3 (H335) - Respiratory tract
irritation.

» Bioactivity Warning: Potential modulator of nAChRs. Systemic absorption may cause
pharmacological effects (e.g., vasodilation, transient hypotension).
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Critical Stability Factors

o Thermal Instability: The secondary amine linkage is susceptible to oxidation or degradation
at elevated temperatures. Strict adherence to 2—8°C storage is mandatory.

o Photolability: Pyridine derivatives can degrade under UV light. Store in amber vials.

Engineering Controls & Personal Protective
Equipment (PPE)

To ensure scientific integrity and safety, the "Universal Precaution” strategy is applied. We treat
the compound as if it possesses high potency until proven otherwise.

Hierarchy of Controls Visualization
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Handling 2-(2-Methoxybenzylamino)nicotinic acid

Risk Assessment:
Irritant + Bioactive Potential

itigate Inhalation

Engineering Control:
Certified Fume Hood

itigate Contact

PPE Layering:
Nitrile Gloves (Double) + Lab Coat + Goggles

Procedure:
Weighing & Solubilization

Post-Experiment

Disposal:

Solid Toxic Waste Stream

Click to download full resolution via product page

Figure 1: Risk-based logic flow for handling bioactive intermediates.

Specific PPE Recommendations

o Respiratory: Handling dry powder outside a fume hood is prohibited. If weighing large
guantities (>1g) where dust generation is likely, use a NIOSH N95 or P3 respirator as a

secondary backup.

e Dermal:
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o Primary: Nitrile gloves (0.11 mm minimum thickness).

o Secondary: For solutions in DMSO/DMF, use double-gloving or chemically resistant
laminate gloves (e.g., Silver Shield), as DMSO enhances skin permeability, potentially
carrying the bioactive compound into the bloodstream.

o Ocular: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient for powders
that can become airborne.

Operational Protocols
Storage & Receipt Workflow

 Inspection: Upon receipt, verify the cold chain was maintained. If the pack is warm,
qguarantine the compound for purity analysis (HPLC/LC-MS).

e Environment: Transfer immediately to a 2—8°C refrigerator.

» Desiccation: The container must be tightly sealed. If the vial is opened, store it inside a
secondary jar containing desiccant (silica gel) to prevent hydrolysis.

Solubilization Protocol (Standardized)

Scientific Rationale: This compound is zwitterionic. Solubility is pH-dependent.

e Solvent Choice: DMSO (Dimethyl sulfoxide) is the gold standard for stock solutions (typically
10-100 mM).

e Procedure:
o Weigh the solid in a tared vial within the fume hood.
o Add DMSO dropwise. Vortex gently.

o Note: If using for cell culture, filter sterilize (0.22 um PTFE filter) after dissolution. Do not
autoclave the solid.

 Aliquot: Avoid freeze-thaw cycles. Aliquot stock solutions into amber tubes and store at
-20°C.
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Emergency Response & First Aid

Scenario Immediate Action Scientific Rationale
_ Nicotinic acid derivatives can
) Move to fresh air. Support o
Inhalation cause bronchoconstriction or

respiration if labored.[1][2]

vasodilation (flushing).

Skin Contact

Wash with soap and water for

15 min.[3] Do not use ethanol.

Ethanol may increase
transdermal absorption of the

compound.

Eye Contact

Flush with water/saline for 15
min.[1][3] Lift eyelids.[2]

Acidic nature poses risk of
corneal opacity; immediate

dilution is critical.

Ingestion

Rinse mouth. Do NOT induce

vomiting. Call poison control.

Prevents re-exposure of the

esophagus to the irritant.

Waste Disposal & Deactivation[6]

o Solid Waste: Dispose of contaminated wipes, weighing boats, and gloves in a container

marked "Hazardous Solid Waste — Toxic/lrritant."

 Liquid Waste: Solutions in DMSO/DMF must be segregated into "Halogen-free Organic

Solvents" waste.

o Deactivation: For spill cleanup, treat the surface with a mild alkaline solution (e.g., 5%

Sodium Bicarbonate) to neutralize the carboxylic acid moiety, followed by a water rinse.

References
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o Source for general toxicological properties of the pyridine-3-carboxylic acid scaffold.

© 2026 BenchChem. All rights reserved. 6/8

Tech Support


https://www.fishersci.co.uk/store/msds?partNumber=10071594&countryCode=GB&language=en
https://www.chemos.de/import/data/msds/GB_en/59-67-6-A0008755-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC164150500&productDescription=2-%28P-METHOXYBENZYLAMINO%29+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10071594&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC164150500&productDescription=2-%28P-METHOXYBENZYLAMINO%29+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/59-67-6-A0008755-GB-en.pdf
https://www.chemimpex.com/products/24091
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxynicotinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Nicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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derivatives. Retrieved February 19, 2026, from [Link]

o Basis for GHS classific

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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